Cas no 177707-18-5 (4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2r-trans)-(9ci))

• Product Name: 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2r-trans)-(9ci)
• CAS No: 177707-18-5
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 2155034
• PubChem ID: 54304955
• Update Time: 2025-07-09

4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2r-trans)-(9ci) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2r-trans)-(9ci)
• (2R,4S)-2-(4-chloro-benzyl)-piperidine-4-amine
• 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-
• 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)- (9CI)
• SCHEMBL7460081
• DTXSID001193997
• (2R,4S)-2-(4-chlorobenzyl)piperidin-4-amine
• (2R,4S)-2-[(4-chlorophenyl)methyl]piperidin-4-amine
• 177707-18-5
• CS-M1721
• CS-13608
• AKOS037649768
• (2R-trans)-2-[(4-Chlorophenyl)methyl]-4-piperidinamine

• Inchi： 1S/C12H17ClN2/c13-10-3-1-9(2-4-10)7-12-8-11(14)5-6-15-12/h1-4,11-12,15H,5-8,14H2/t11-,12+/m0/s1
• InChI Key： SGVKWPSGJHWMGH-NWDGAFQWSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@@H]1C[C@H](CCN1)N

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2r-trans)-(9ci)

Comprehensive Overview of 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-(9CI) (CAS No. 177707-18-5)

The compound 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-(9CI), identified by its CAS No. 177707-18-5, is a specialized chiral amine derivative with significant relevance in pharmaceutical and chemical research. Its structural uniqueness, featuring a piperidine core and a 4-chlorophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing attention toward 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-(9CI) is its stereochemical configuration. The (2R-trans) designation indicates its specific spatial arrangement, which is critical for interactions with biological targets. This property aligns with current trends in precision medicine, where enantioselectivity plays a pivotal role in optimizing therapeutic efficacy and reducing side effects. As such, this compound is often explored in the context of chiral synthesis and asymmetric catalysis.

In recent years, the demand for high-purity chiral amines like CAS No. 177707-18-5 has surged, driven by advancements in pharmaceutical intermediates and fine chemicals. The compound's 4-chlorophenyl group enhances its lipophilicity, making it suitable for designing molecules with improved membrane permeability—a hot topic in drug development forums. Additionally, its piperidine scaffold is a common motif in CNS-targeting drugs, further elevating its importance in neuroscience research.

From a synthetic chemistry perspective, 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-(9CI) is often discussed in relation to green chemistry and sustainable synthesis. Researchers are investigating eco-friendly methods to produce such compounds, addressing concerns about waste reduction and energy efficiency. This aligns with broader industry shifts toward environmentally benign processes, a frequent search query among chemists and sustainability advocates.

Another area of interest is the compound's potential role in peptide mimetics and small-molecule inhibitors. Its structural features allow for versatile modifications, enabling the creation of libraries for high-throughput screening. This application is particularly relevant given the rising popularity of AI-driven drug discovery, where computational tools predict optimal structures for target engagement. Searches for chiral building blocks in drug design often highlight compounds like CAS No. 177707-18-5.

Quality control and analytical characterization of 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-(9CI) are also critical topics. Techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and stereochemical integrity. These methods are frequently searched by quality assurance professionals and analytical chemists, reflecting the compound's importance in GMP-compliant manufacturing.

In summary, 4-Piperidinamine, 2-[(4-chlorophenyl)methyl]-, (2R-trans)-(9CI) (CAS No. 177707-18-5) is a multifaceted compound with broad applications in modern chemistry and pharmacology. Its chiral properties, synthetic versatility, and alignment with industry trends make it a subject of ongoing research and commercial interest. As scientific inquiries continue to evolve, this compound will likely remain a key player in advancing innovative therapeutic solutions and sustainable chemical practices.